Cas no 320422-29-5 (3-(2-CHLOROPHENYL)-N-ETHYL-5-ISOXAZOLECARBOXAMIDE)
3-(2-CHLOROPHENYL)-N-ETHYL-5-ISOXAZOLECARBOXAMIDE Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-CHLOROPHENYL)-N-ETHYL-5-ISOXAZOLECARBOXAMIDE
- 3-(2-chlorophenyl)-N-ethyl-1,2-oxazole-5-carboxamide
-
- MDL: MFCD01568258
- Inchi: 1S/C12H11ClN2O2/c1-2-14-12(16)11-7-10(15-17-11)8-5-3-4-6-9(8)13/h3-7H,2H2,1H3,(H,14,16)
- InChI Key: JGKVBMANBLBYQK-UHFFFAOYSA-N
- SMILES: O1C(C(NCC)=O)=CC(C2=CC=CC=C2Cl)=N1
3-(2-CHLOROPHENYL)-N-ETHYL-5-ISOXAZOLECARBOXAMIDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB296583-100 mg |
3-(2-Chlorophenyl)-N-ethyl-5-isoxazolecarboxamide; . |
320422-29-5 | 100mg |
€221.50 | 2023-06-21 | ||
| abcr | AB296583-100mg |
3-(2-Chlorophenyl)-N-ethyl-5-isoxazolecarboxamide; . |
320422-29-5 | 100mg |
€283.50 | 2025-02-16 | ||
| Ambeed | A891840-1g |
3-(2-Chlorophenyl)-N-ethyl-1,2-oxazole-5-carboxamide |
320422-29-5 | 90% | 1g |
$350.0 | 2024-04-20 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00879830-1g |
3-(2-Chlorophenyl)-N-ethyl-1,2-oxazole-5-carboxamide |
320422-29-5 | 90% | 1g |
¥2401.0 | 2023-03-29 |
3-(2-CHLOROPHENYL)-N-ETHYL-5-ISOXAZOLECARBOXAMIDE Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on 3-(2-CHLOROPHENYL)-N-ETHYL-5-ISOXAZOLECARBOXAMIDE
3-(2-CHLOROPHENYL)-N-ETHYL-5-ISOXAZOLECARBOXAMIDE (CAS No. 320422-29-5): A Comprehensive Overview
3-(2-Chlorophenyl)-N-ethyl-5-isoxazolecarboxamide (CAS No. 320422-29-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a member of the isoxazole class of heterocyclic compounds. The unique structure and chemical properties of 3-(2-chlorophenyl)-N-ethyl-5-isoxazolecarboxamide make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.
The molecular formula of 3-(2-chlorophenyl)-N-ethyl-5-isoxazolecarboxamide is C11H11ClN2O2, with a molecular weight of approximately 240.67 g/mol. The compound features a central isoxazole ring, which is a five-membered heterocyclic ring containing one nitrogen and one oxygen atom. The presence of the chlorophenyl and ethyl substituents imparts specific chemical and biological properties that are crucial for its potential therapeutic applications.
In recent years, the study of isoxazoles has been extensively explored due to their diverse biological activities. Research has shown that isoxazoles can exhibit a range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer activities. Specifically, 3-(2-chlorophenyl)-N-ethyl-5-isoxazolecarboxamide has been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators in various inflammatory diseases.
Beyond its anti-inflammatory properties, 3-(2-chlorophenyl)-N-ethyl-5-isoxazolecarboxamide has also shown promise in the field of cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells through the modulation of specific signaling pathways. For instance, it has been observed to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in the survival and proliferation of cancer cells. Additionally, 3-(2-chlorophenyl)-N-ethyl-5-isoxazolecarboxamide has demonstrated cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers.
The pharmacokinetic properties of 3-(2-chlorophenyl)-N-ethyl-5-isoxazolecarboxamide have also been studied to assess its suitability as a therapeutic agent. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it a promising candidate for further development into drug formulations. Moreover, preliminary toxicological studies have indicated that 3-(2-chlorophenyl)-N-ethyl-5-isoxazolecarboxamide has low toxicity at therapeutic doses, which is an important consideration for its clinical application.
In addition to its therapeutic potential, 3-(2-chlorophenyl)-N-ethyl-5-isoxazolecarboxamide has also been explored for its use as a chemical probe in biological research. Chemical probes are small molecules that can be used to study the function of specific proteins or pathways in living systems. The ability to modulate specific biological processes with high selectivity makes chemical probes invaluable tools for understanding disease mechanisms and identifying new drug targets. Recent studies have utilized 3-(2-chlorophenyl)-N-ethyl-5-isoxazolecarboxamide as a probe to investigate the role of certain signaling pathways in inflammation and cancer.
The synthesis of 3-(2-chlorophenyl)-N-ethyl-5-isoxazolecarboxamide involves several well-established chemical reactions. Typically, the synthesis begins with the formation of an isoxazole ring through a cyclocondensation reaction between an acyloin and an nitrile. Subsequent functionalization steps are then employed to introduce the chlorophenyl and ethyl substituents onto the isoxazole ring. The synthetic route can be optimized to achieve high yields and purity, making it suitable for large-scale production.
In conclusion, 3-(2-chlorophenyl)-N-ethyl-5-isoxazolecarboxamide (CAS No. 320422-29-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Ongoing research continues to uncover new insights into the mechanisms of action and potential applications of this compound, further highlighting its importance in the field.
320422-29-5 (3-(2-CHLOROPHENYL)-N-ETHYL-5-ISOXAZOLECARBOXAMIDE) Related Products
- 596124-79-7(Benzamide, 4-methyl-N-[[3-(4-methylphenyl)-5-isoxazolyl]methyl]-)
- 596125-11-0(Benzamide, 4-chloro-N-[(3-phenyl-5-isoxazolyl)methyl]-)
- 596125-09-6(Benzamide, 2-chloro-N-[(3-phenyl-5-isoxazolyl)methyl]-)
- 596124-96-8(Benzamide,4-methyl-N-[[3-[4-[(methylamino)carbonyl]phenyl]-5-isoxazolyl]methyl]-)
- 949763-97-7(1-Benzoyl-4-{[3-(4-chlorophenyl)-1,2-oxazol-5-yl]methyl}piperazine)
- 596125-10-9(Benzamide, 3-chloro-N-[(3-phenyl-5-isoxazolyl)methyl]-)
- 596126-11-3(Benzamide, N-[[3-(2-chlorophenyl)-5-isoxazolyl]methyl]-4-methoxy-)
- 13839-75-3(Benzamide, N-[(3-phenyl-5-isoxazolyl)methyl]-)
- 596124-89-9(Benzamide, N-[[3-(4-chlorophenyl)-5-isoxazolyl]methyl]-)
- 596124-78-6(Benzamide, N-[[3-(4-methylphenyl)-5-isoxazolyl]methyl]-)